Cas no 1365939-20-3 (3-Cyclopentyloxy-5-nitro-1H-indazole)

• Product Name: 3-Cyclopentyloxy-5-nitro-1H-indazole
• CAS No: 1365939-20-3
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5150093
• Update Time: 2025-05-19

3-Cyclopentyloxy-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentyloxy-5-nitro-1H-indazole
• 1H-Indazole, 3-(cyclopentyloxy)-5-nitro-

• Inchi： 1S/C12H13N3O3/c16-15(17)8-5-6-11-10(7-8)12(14-13-11)18-9-3-1-2-4-9/h5-7,9H,1-4H2,(H,13,14)
• InChI Key： RJDDYSRELVKRDJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(OC2CCCC2)=N1

Additional information on 3-Cyclopentyloxy-5-nitro-1H-indazole

Comprehensive Overview of 3-Cyclopentyloxy-5-nitro-1H-indazole (CAS No. 1365939-20-3): Properties, Applications, and Research Insights

3-Cyclopentyloxy-5-nitro-1H-indazole (CAS No. 1365939-20-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This nitro-substituted indazole derivative, characterized by a cyclopentyloxy moiety at the 3-position, exhibits intriguing physicochemical properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 3-Cyclopentyloxy-5-nitro-1H-indazole combines an indazole core with strategic functional groups that influence its electronic distribution and reactivity. The nitro group at the 5-position enhances the compound's potential as an intermediate in synthetic chemistry, particularly in reactions involving reduction to amino derivatives or participation in nucleophilic aromatic substitutions. Researchers have explored its role in developing kinase inhibitors and GPCR modulators, aligning with current trends in targeted cancer therapies and neurological disorder treatments.

Recent studies highlight the compound's relevance in addressing drug resistance challenges, a hot topic in 2024 pharmaceutical research. Its structural versatility allows for modifications that may overcome efflux pump mechanisms or target alternative pathways in resistant cell lines. The cyclopentyloxy moiety contributes to improved membrane permeability, a critical factor in bioavailability optimization—a frequent search query among medicinal chemists.

From a synthetic chemistry perspective, CAS 1365939-20-3 serves as a building block for complex molecular architectures. Its nitro-indazole component participates in various coupling reactions, while the ether linkage provides stability against metabolic degradation. These features respond to growing industry demands for metabolically stable intermediates, as evidenced by increasing searches for "long-acting pharmaceutical scaffolds" and "proteolysis-targeting chimeras (PROTACs) linkers."

Analytical characterization of 3-Cyclopentyloxy-5-nitro-1H-indazole typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the tautomeric equilibrium of the 1H-indazole system. This analytical focus addresses common researcher questions about "indazole tautomerization analysis" and "nitroaromatic compound purity assessment," reflecting current scientific discourse.

In material science applications, the compound's electron-withdrawing nitro group and planar indazole ring contribute to interesting electronic properties. These characteristics have prompted investigations into its potential use in organic semiconductors and photocatalysts, areas experiencing rapid growth due to renewable energy initiatives—a trending topic across scientific and mainstream media.

Safety and handling protocols for CAS 1365939-20-3 follow standard laboratory practices for nitroaromatic compounds. While not classified as hazardous under current regulations, proper precautions are recommended during manipulation, particularly regarding potential photosensitivity—a frequently searched aspect for similar compounds in laboratory safety databases.

The commercial availability of 3-Cyclopentyloxy-5-nitro-1H-indazole has increased in response to growing demand from contract research organizations and academic institutions. Suppliers typically provide technical data sheets addressing common purchaser queries about "indazole derivative solubility," "storage stability," and "scalable synthesis routes"—information crucial for both small-scale researchers and process chemists.

Future research directions for this compound likely include exploration of its bioconjugation potential and application in antibody-drug conjugates (ADCs), a rapidly expanding therapeutic area. The compound's balanced lipophilicity, as determined by its LogP value (frequently requested physicochemical parameter), makes it particularly interesting for payload development in targeted delivery systems.

Environmental fate studies of nitro-substituted indazoles represent another emerging research area, responding to increased regulatory focus on green chemistry principles. The biodegradation pathways and ecotoxicological profile of CAS 1365939-20-3 are subjects of ongoing investigation, addressing sustainability concerns prevalent in modern chemical development.

In summary, 3-Cyclopentyloxy-5-nitro-1H-indazole (CAS No. 1365939-20-3) represents a multifaceted compound with diverse applications across pharmaceutical development, materials science, and synthetic chemistry. Its unique structural features continue to inspire innovative research across multiple disciplines, positioning it as a compound of enduring scientific interest with significant future potential.